Cas no 88653-54-7 (Bicyclo[2.2.1]heptane-1-carbonitrile, 4,7,7-trimethyl-3-oxo-)

• Product name: Bicyclo[2.2.1]heptane-1-carbonitrile, 4,7,7-trimethyl-3-oxo-
• CAS No: 88653-54-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 625399
• PubChem ID: 558223

Bicyclo[2.2.1]heptane-1-carbonitrile, 4,7,7-trimethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-1-carbonitrile, 4,7,7-trimethyl-3-oxo-
• 1,7,7-trimethyl-2-oxobicyclo[2.2.1]heptane-4-carbonitrile
• 88653-54-7
• DTXSID40339745
• 4,7,7-Trimethyl-3-oxobicyclo[2.2.1]heptane-1-carbonitrile #
• AKOS002666383
• SEBZADWFIXJMGC-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H15NO/c1-9(2)10(3)4-5-11(9,7-12)6-8(10)13/h4-6H2,1-3H3
• InChI Key： SEBZADWFIXJMGC-UHFFFAOYSA-N
• SMILES： CC1(C2(CCC1(CC2=O)C#N)C)C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.9Ų